Extractives from Cedrela odorata L. The structure of methyl angolensate
Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39670000171
Abstract
The constituents of the heartwood of Cedrela odorata are variable. The structure of methyl angolensate, one of the components, is elucidated on the basis of spectroscopic evidence and chemical transformations. It is a secoring-B tetranortriterpenoid closely related biogenetically to gedunin and deacetyl-7-keto-gedunin, which are also found in the heartwood.
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